Cas no 154258-82-9 (5-(4-Fluorophenyl)-1H-pyrazole)

5-(4-Fluorophenyl)-1H-pyrazole structure
154258-82-9 structure
Product Name:5-(4-Fluorophenyl)-1H-pyrazole
CAS No:154258-82-9
MF:C9H7FN2
MW:162.163685083389
MDL:MFCD06739067
CID:65358
PubChem ID:24885358
Update Time:2025-04-18

5-(4-Fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)pyrazole
    • 3-(4-Fluorophenyl)-1H-pyrazole
    • 3-[4-Fluorophenyl]-1H-pyrazole
    • SBB000139
    • EOS-62023
    • AKOS B028619
    • 677221_ALDRICH
    • BUTTPARK 15\07-51
    • ART-CHEM-BB B028619
    • TIMTEC-BB SBB000139
    • 5-(4-Fluorophenyl)pyrazole
    • 5-(4-fluorophenyl)-1H-pyrazole
    • 3-(4-fluoro-phenyl)-1h-pyrazole
    • STTNBHIFTZEPSH-UHFFFAOYSA-N
    • 1H-Pyrazole, 3-(4-fluorophenyl)-
    • PubChem10424
    • 4-fluoro phenylpyrazole
    • 5-(4-fluoro-phenyl)-1h-pyrazole
    • 1H-Pyrazole,3-(4-fluorophenyl)-
    • 4-(1H-Pyrazol-3-yl)fluorobenzene
    • ZINC00057702
    • AC-36908
    • AB28514
    • AKOS000313110
    • A935239
    • MFCD00665857
    • Z336079900
    • 1185742-22-6
    • SCHEMBL104517
    • FS-1114
    • NCGC00339707-01
    • FT-0646928
    • SY062621
    • BB 0253953
    • AKOS000345350
    • 3-(4-Fluorophenyl)-1H-pyrazole, 97%
    • AB01332091-02
    • I12013
    • CS-0037472
    • DTXSID10934963
    • 154258-82-9
    • AM20030049
    • J-510710
    • EN300-64540
    • DB-000871
    • BBL013109
    • DB-349626
    • STK350510
    • DTXCID701363600
    • ALBB-015382
    • 5-(4-Fluorophenyl)-1H-pyrazole
    • MDL: MFCD06739067
    • Inchi: 1S/C9H7FN2/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,(H,11,12)
    • InChI Key: STTNBHIFTZEPSH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC=NN1

Computed Properties

  • Exact Mass: 162.05900
  • Monoisotopic Mass: 162.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2

Experimental Properties

  • Density: 1.242
  • Melting Point: 100-104 °C
  • Boiling Point: 334.1℃/760mmHg
  • Flash Point: 155.8°C
  • Refractive Index: 1.579
  • PSA: 28.68000
  • LogP: 2.21580

5-(4-Fluorophenyl)-1H-pyrazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26-S39
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R37/38; R41
  • Safety Term:S26;S39
  • HazardClass:IRRITANT
  • Storage Condition:Store at room temperature

5-(4-Fluorophenyl)-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Fluorophenyl)-1H-pyrazole Pricemore >>

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5-(4-Fluorophenyl)-1H-pyrazole Production Method

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